![molecular formula C12H8FNO2S B1304264 1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene CAS No. 2438-85-9](/img/structure/B1304264.png)
1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene
Overview
Description
The compound "1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene" is a fluorinated aromatic molecule that is structurally related to various other compounds studied in the literature. Although the exact compound is not directly mentioned in the provided papers, the studies do involve similar chemical motifs, such as nitro substitution, sulfanyl groups, and fluorinated aromatic rings. These structural features are commonly found in compounds with potential applications in materials science, pharmaceuticals, and organic synthesis due to their unique electronic and steric properties.
Synthesis Analysis
The synthesis of related fluorinated aromatic compounds has been demonstrated in the literature. For instance, the synthesis of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene was achieved through multiple routes, including direct fluorination and fluorodenitration processes . These methods highlight the versatility and reactivity of fluorinated aromatic compounds and provide insight into potential synthetic routes that could be adapted for the synthesis of "this compound".
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" has been characterized using crystallography. For example, the crystal structure of 1-(4-fluorophenyl)-4-[(1E)-3,4,4-trichloro-2-nitro-1-(propylsulfanyl)buta-1,3-dien-1-yl]piperazine was determined, revealing a non-planar butadiene unit and a chair conformation of the piperazine ring . This suggests that the presence of substituents such as the nitro group and sulfanyl chain can influence the overall conformation and crystal packing of the molecule.
Chemical Reactions Analysis
The reactivity of fluorinated aromatic compounds under nucleophilic aromatic substitution conditions has been explored. The study on 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene showed that the fluorine atom could be substituted with various nucleophiles, leading to a range of disubstituted benzene derivatives . This indicates that "this compound" could potentially undergo similar nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at the fluorinated position.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated aromatic compounds are influenced by their molecular structure. The crystallographic analysis of two isomers of 3-nitrobenzotrifluoride revealed different packing arrangements and intermolecular interactions, which can affect their physical properties such as solubility and melting point . These findings can be extrapolated to predict that "this compound" may also exhibit unique properties based on its molecular conformation and crystal packing.
Scientific Research Applications
Synthesis and Chemical Reactivity
The compound 1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene is a versatile intermediate in organic synthesis. Its nucleophilic aromatic substitution capabilities are highlighted by the preparation of various substituted benzene derivatives. For instance, the synthesis and nucleophilic aromatic substitution of fluorinated and nitro-substituted benzene derivatives showcase the compound's utility in creating novel (pentafluorosulfanyl)benzenes with specific substitution patterns, indicating its importance in developing advanced materials and chemicals with unique properties (Javier Ajenjo et al., 2016).
Structural Characterization and Analysis
Detailed structural analysis through crystallography and Hirshfeld surface analysis provides insights into the molecular geometry, bond lengths, and intermolecular interactions of derivatives of this compound. Such studies are fundamental in understanding the physicochemical properties of these compounds, which is crucial for their application in various fields, including materials science and drug design (Jean C. González Espiet et al., 2020).
Development of Advanced Materials
The synthesis of transparent aromatic polyimides from thiophenyl-substituted benzidines, derived from the reduction of nitrophenyl sulfane compounds, demonstrates the application of this compound in creating high-performance polymers. These materials possess high refractive indices and excellent thermomechanical stabilities, making them suitable for optical applications (P. Tapaswi et al., 2015).
Influence on Electronic Properties
Research into the effects of substituting hydrogen atoms with fluorine on the energy and order of the highest occupied molecular orbitals of N-sulfinylarylamines underscores the compound's role in modifying electronic properties. Such studies are vital for the development of materials with tailored electronic behaviors for use in electronic devices and sensors (A. Zibarev et al., 1986).
Electrochemical Applications
The compound's derivatives have been explored for their electrochemical behavior, such as in the fluorination of aromatic compounds with xenon difluoride in the presence of boron trifluoride etherate. This reaction highlights the potential of this compound in synthesizing fluorinated organic compounds, which are important in pharmaceuticals and agrochemicals (A. E. Fedorov et al., 2015).
Future Directions
properties
IUPAC Name |
1-(4-fluorophenyl)sulfanyl-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO2S/c13-9-1-5-11(6-2-9)17-12-7-3-10(4-8-12)14(15)16/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SORUMIWSFRGDCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])SC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382421 | |
Record name | 1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2438-85-9 | |
Record name | 1-Fluoro-4-[(4-nitrophenyl)thio]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2438-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Fluoro-4-[(4-nitrophenyl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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